Cas no 1592281-85-0 ({spiro3.5nonan-1-yl}hydrazine)

• Product name: {spiro3.5nonan-1-yl}hydrazine
• CAS No: 1592281-85-0
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 5244917

{spiro3.5nonan-1-yl}hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, spiro[3.5]non-1-yl-
• {spiro3.5nonan-1-yl}hydrazine

• Inchi： 1S/C9H18N2/c10-11-8-4-7-9(8)5-2-1-3-6-9/h8,11H,1-7,10H2
• InChI Key： OSVPYTUEAOLEBM-UHFFFAOYSA-N
• SMILES： N(C1C2(CCCCC2)CC1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on {spiro3.5nonan-1-yl}hydrazine

Exploring the Chemistry and Applications of {spiro[3.5]nonan-1-yl}hydrazine (CAS No. 1592281-85-0)

In the realm of organic chemistry, {spiro[3.5]nonan-1-yl}hydrazine (CAS No. 1592281-85-0) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This spirocyclic hydrazine derivative combines a rigid spiro[3.5]nonane scaffold with a reactive hydrazine functional group, making it a valuable intermediate in pharmaceutical and materials science research. Its CAS number 1592281-85-0 serves as a critical identifier for researchers seeking high-purity samples or detailed spectroscopic data.

The growing demand for spirocyclic compounds in drug discovery has propelled studies on {spiro[3.5]nonan-1-yl}hydrazine, particularly as researchers explore its potential in creating novel heterocyclic frameworks. Recent publications highlight its utility in constructing nitrogen-rich architectures, a key focus area for developing bioactive molecules. The compound's spiro fusion introduces three-dimensional complexity often associated with improved target selectivity—a hot topic in modern medicinal chemistry optimization strategies.

From a synthetic chemistry perspective, CAS 1592281-85-0 offers intriguing possibilities for click chemistry applications. The hydrazine moiety readily participates in condensation reactions with carbonyl compounds, enabling efficient construction of hydrazone linkages—a feature increasingly exploited in bioconjugation and proteolysis-targeting chimera (PROTAC) development. These applications align with current trends in targeted protein degradation, one of the most searched topics in chemical biology literature.

Material scientists have also investigated {spiro[3.5]nonan-1-yl}hydrazine for its potential in designing advanced polymers. The compound's rigid spiro center can impart enhanced thermal stability to polyhydrazides, while its bifunctional nature allows for crosslinking applications. These properties resonate with industry needs for high-performance materials in extreme environments—a frequent search query among polymer researchers.

Analytical characterization of 1592281-85-0 reveals distinctive spectral signatures. The spiro[3.5]nonane system produces characteristic proton NMR patterns between δ 1.2-2.5 ppm, while the hydrazine protons typically appear as broad singlets around δ 3.5-4.0 ppm. These spectroscopic features help researchers verify compound purity—a crucial consideration given the growing emphasis on reproducible synthesis in academic and industrial settings.

Recent patent analyses show increasing references to spirocyclic hydrazine derivatives in agrochemical formulations, particularly as stabilizing agents for photosensitive compounds. This application capitalizes on the compound's ability to scavenge reactive oxygen species—a property that aligns with sustainable crop protection strategies currently dominating agricultural chemistry discussions.

In computational chemistry studies, {spiro[3.5]nonan-1-yl}hydrazine serves as an interesting case study for conformational analysis. The spiro junction restricts molecular flexibility, creating well-defined energy minima that facilitate molecular docking simulations—a technique frequently searched by computational drug designers. These characteristics make the compound valuable for teaching molecular modeling principles in advanced chemistry curricula.

The compound's stability profile has prompted investigations into its use as a building block for metal-organic frameworks (MOFs). Researchers have explored its coordination chemistry with transition metals, noting interesting chelation behaviors that could inform design of porous materials—an area experiencing exponential growth in materials science publications.

Quality control protocols for CAS 1592281-85-0 typically employ HPLC-MS analysis to ensure absence of oxidation byproducts, given the hydrazine group's sensitivity to aerial oxidation. This reflects broader industry concerns about compound stability—a frequent search term among process chemists working with sensitive intermediates.

As research continues, {spiro[3.5]nonan-1-yl}hydrazine maintains its relevance across multiple disciplines. Its combination of structural novelty and chemical versatility ensures ongoing interest from synthetic chemists, material scientists, and pharmaceutical researchers alike—making CAS 1592281-85-0 a compound worth watching in coming years.